Cas no 2171217-30-2 ((2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid)

• Product Name: (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• CAS No: 2171217-30-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6518454
• PubChem ID: 165547378
• Update Time: 2025-11-06

(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
• 2171217-30-2
• (2R)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-2-carboxylic acid
• EN300-1514719

• Inchi： 1S/C26H30N2O5/c29-24(28-16-8-6-13-23(28)25(30)31)14-5-7-15-27-26(32)33-17-22-20-11-3-1-9-18(20)19-10-2-4-12-21(19)22/h1-4,9-12,22-23H,5-8,13-17H2,(H,27,32)(H,30,31)/t23-/m1/s1
• InChI Key： NKDMCVLKDKEKFO-HSZRJFAPSA-N
• SMILES： O(C(NCCCCC(N1CCCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid

Comprehensive Guide to (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS No. 2171217-30-2)

(2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS No. 2171217-30-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-Fmoc amino acids, which are crucial intermediates in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a piperidine-2-carboxylic acid backbone and an Fmoc-protected amino pentanoyl side chain, makes it valuable for designing peptidomimetics and bioactive molecules.

The growing demand for custom peptide synthesis and drug discovery has increased interest in CAS 2171217-30-2. Researchers frequently search for "Fmoc-protected amino acid applications" or "piperidine-2-carboxylic acid derivatives in medicine," highlighting its relevance in modern bioconjugation and targeted drug delivery systems. This compound's chiral purity (2R-configuration) ensures high stereoselectivity in peptide chain assembly, a critical factor for structure-activity relationship (SAR) studies.

From a chemical perspective, (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid exhibits excellent stability under standard SPPS conditions, with the Fmoc group being cleavable by mild bases like piperidine. Its carboxylic acid moiety allows for efficient C-terminal activation, while the pentanoyl linker enhances solubility in organic solvents used in peptide coupling reactions. These properties make it particularly useful for constructing constrained peptides and cyclic peptide scaffolds, which are hot topics in GPCR-targeted drug development.

In pharmaceutical applications, this compound serves as a building block for peptide-based therapeutics, especially in oncological research and neurodegenerative disease studies. Recent publications have explored its utility in creating blood-brain barrier (BBB)-penetrating peptides, addressing a major challenge in CNS drug delivery. The piperidine ring contributes to improved metabolic stability, a key consideration when developing oral peptide drugs—a trending focus area in biopharmaceutical innovation.

The synthesis and handling of CAS 2171217-30-2 require expertise in protective group chemistry. Proper storage at -20°C under inert atmosphere maintains its stability, while HPLC purification ensures the high purity (>95%) required for critical research applications. As the pharmaceutical industry increasingly adopts AI-driven molecular design, compounds like this gain attention for their potential in machine learning-assisted peptide engineering—a connection that enhances its SEO visibility among researchers searching for "computational peptide design tools."

Market analyses indicate rising demand for chiral Fmoc-amino acids, driven by expanding biologics pipelines and personalized medicine initiatives. Suppliers often highlight CAS 2171217-30-2 as a GMP-ready intermediate for clinical-stage peptide production, aligning with industry needs for scalable peptide synthesis solutions. Its compatibility with both microwave-assisted peptide synthesis and conventional methods makes it versatile for high-throughput screening platforms.

From an environmental standpoint, the compound's Fmoc protection strategy represents a greener alternative to older Boc-based methodologies, as it eliminates the need for strong acid deprotection steps. This aligns with current searches for "sustainable peptide synthesis" and "green chemistry in pharma," making it relevant to ESG-conscious research organizations. The pentanoyl spacer also enables the creation of PEG-free conjugates, addressing concerns about polyethylene glycol immunogenicity in therapeutic formulations.

In analytical applications, (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid serves as a valuable HPLC standard for method development in peptide analysis. Its distinct UV absorbance (λmax ~265 nm) from the fluorenyl chromophore facilitates sensitive detection during purity assessments. Recent advancements in LC-MS peptide characterization have further increased its utility as a reference compound for mass spectrometry calibration in proteomics research.

The compound's intellectual property landscape shows activity in peptide drug patents, particularly for conjugate vaccines and targeted cancer therapies. Researchers investigating "peptide-drug conjugates 2024" or "new peptide linkers in ADC development" will find CAS 2171217-30-2 structurally relevant. Its modular design allows for straightforward incorporation into multi-functional therapeutic agents, a strategy gaining traction in combination therapy approaches.

For laboratory safety, standard precautions for handling N-Fmoc protected compounds apply—avoiding prolonged skin contact and using appropriate personal protective equipment (PPE). The material safety data sheet (MSDS) provides specific guidance on waste disposal procedures, emphasizing compliance with institutional chemical hygiene plans. These operational considerations are frequently searched alongside "best practices for peptide synthesis labs," making them valuable inclusions for SEO optimization.

Looking forward, (2R)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid is poised to play a role in emerging peptide nanotechnology applications, particularly in self-assembling drug delivery systems. Its amphiphilic character enables participation in micelle formation, while the Fmoc group can facilitate supramolecular interactions—topics generating significant interest in advanced drug formulation research. This positions the compound at the intersection of traditional peptide chemistry and cutting-edge nanomedicine, ensuring continued relevance in both academic and industrial settings.